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Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869 Get Quote

Application Notes and Protocols for Rubidium
Chlorate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of

rubidium chlorate (RbClO₃). Adherence to these protocols is critical to ensure personnel

safety and maintain the integrity of the compound.

Physical and Chemical Properties
Rubidium chlorate is a colorless, crystalline solid. A summary of its key physical and chemical

properties is provided in the table below.

Property Value

Molecular Formula RbClO₃

Molar Mass 168.919 g/mol

Melting Point 342 °C

Decomposition Temperature 480 °C[1]

Density 3.190 g/cm³
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Solubility Data
The solubility of rubidium chlorate in water varies with temperature. This information is crucial

for preparing solutions and for crystallization processes.

Temperature (°C) Solubility ( g/100 g H₂O)

0 2.138

19.8 5.36

25 7.2

99 62.80

Safety and Toxicology
While specific toxicity data for rubidium chlorate is limited, data for the related compound,

rubidium chloride, can be used as a general guideline.

Compound Test Species Route Value

Rubidium

Chloride
LD50 Rat Oral 4,440 mg/kg[2][3]

Rubidium chlorate is a strong oxidizing agent and can cause fire or explosion if it comes into

contact with incompatible materials.[1] It is harmful if swallowed and may cause irritation to the

skin, eyes, and respiratory tract.

Incompatible Materials
Rubidium chlorate must be stored and handled separately from the following materials to

prevent hazardous reactions.
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Class of Compound Specific Examples

Strong Acids Sulfuric acid, Nitric acid, Hydrochloric acid

Reducing Agents Metal powders, Sulfur, Phosphorus, Carbon

Organic Materials
Alcohols, Oils, Grease, Solvents, Paper, Wood,

Cloth

Combustible Materials
Flammable liquids, Finely divided organic

materials

Ammonium Compounds Ammonium salts

Finely Powdered Metals Aluminum, Magnesium, Iron

Experimental Protocols
Protocol for Handling Rubidium Chlorate
This protocol outlines the essential steps for safely handling rubidium chlorate in a laboratory

setting.

Personal Protective Equipment (PPE): Before handling, all personnel must wear appropriate

PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles with side shields or a face shield

A lab coat

Closed-toe shoes

Ventilation: All handling of rubidium chlorate powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Dispensing:

Use non-sparking tools for dispensing the powder.
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Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

Solution Preparation:

When dissolving in water, add the rubidium chlorate slowly to the water while stirring.

Be aware of the solubility limits at different temperatures to avoid precipitation.

Heating:

Avoid heating rubidium chlorate with incompatible materials.

If heating is required, do so with caution and monitor the temperature closely to prevent

decomposition.

Waste Disposal:

All rubidium chlorate waste must be disposed of as hazardous waste according to

institutional and local regulations.

Do not mix rubidium chlorate waste with other chemical waste streams, especially those

containing incompatible materials.

Protocol for Storage of Rubidium Chlorate
Proper storage is crucial to prevent accidents and maintain the stability of the compound.

Container: Store rubidium chlorate in its original, tightly sealed container.

Location:

Store in a cool, dry, and well-ventilated area.

Keep away from direct sunlight and sources of heat or ignition.

Segregation:

Store rubidium chlorate separately from all incompatible materials as listed in the table

above.
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Do not store on wooden shelves.

Inventory: Maintain an accurate inventory of the amount of rubidium chlorate in storage.

Emergency Procedures
Spills

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment:

For small spills, carefully sweep up the solid material using non-sparking tools and place it

in a labeled, sealed container for hazardous waste disposal.

Avoid creating dust.

Decontamination: Clean the spill area with a damp cloth (water only).

PPE: All personnel involved in the cleanup must wear appropriate PPE.

Fire
In case of a fire involving rubidium chlorate, use a water spray to cool surrounding

containers.

Do not use dry chemical or foam extinguishers.

Be aware that rubidium chlorate is an oxidizer and can intensify a fire.

First Aid
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.
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Caption: Workflow for the safe handling of rubidium chlorate.
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Caption: Storage conditions and incompatibilities for rubidium chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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